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  3. 4-[(2-chloro-4-isopropoxy-5-methoxyphenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
4-[(2-chloro-4-isopropoxy-5-methoxyphenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one 4-[(2-chloro-4-isopropoxy-5-methoxyphenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0986805
InChI: InChI=1S/C31H31ClN4O4/c1-18(2)40-26-17-24(32)23(16-25(26)39-5)29(27-19(3)33-35(30(27)37)21-12-8-6-9-13-21)28-20(4)34-36(31(28)38)22-14-10-7-11-15-22/h6-18,29,33-34H,1-5H3
SMILES: CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC(=C(C=C3Cl)OC(C)C)OC)C4=C(NN(C4=O)C5=CC=CC=C5)C
Molecular Formula: C31H31ClN4O4
Molecular Weight: 559.1 g/mol

4-[(2-chloro-4-isopropoxy-5-methoxyphenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one

CAS No.:

Cat. No.: VC0986805

Molecular Formula: C31H31ClN4O4

Molecular Weight: 559.1 g/mol

* For research use only. Not for human or veterinary use.

4-[(2-chloro-4-isopropoxy-5-methoxyphenyl)(5-hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1,2-dihydro-3H-pyrazol-3-one -

Specification

Molecular Formula C31H31ClN4O4
Molecular Weight 559.1 g/mol
IUPAC Name 4-[(2-chloro-5-methoxy-4-propan-2-yloxyphenyl)-(5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)methyl]-5-methyl-2-phenyl-1H-pyrazol-3-one
Standard InChI InChI=1S/C31H31ClN4O4/c1-18(2)40-26-17-24(32)23(16-25(26)39-5)29(27-19(3)33-35(30(27)37)21-12-8-6-9-13-21)28-20(4)34-36(31(28)38)22-14-10-7-11-15-22/h6-18,29,33-34H,1-5H3
Standard InChI Key UAOKVWSPMWHSGA-UHFFFAOYSA-N
SMILES CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC(=C(C=C3Cl)OC(C)C)OC)C4=C(NN(C4=O)C5=CC=CC=C5)C
Canonical SMILES CC1=C(C(=O)N(N1)C2=CC=CC=C2)C(C3=CC(=C(C=C3Cl)OC(C)C)OC)C4=C(NN(C4=O)C5=CC=CC=C5)C

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